Ethyl 1-piperidin-3-ylpyrazole-3-carboxylate

• IUPAC Name: ethyl 1-piperidin-3-ylpyrazole-3-carboxylate
• InChI: InChI=1S/C11H17N3O2/c1-2-16-11(15)10-5-7-14(13-10)9-4-3-6-12-8-9/h5,7,9,12H,2-4,6,8H2,1H3
• InChI Key: OWJJWFISDKOBNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C=C1)C2CCCNC2
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• CAS No.: 2248299-48-9

Description

Ethyl 1-piperidin-3-ylpyrazole-3-carboxylate is a chemical compound that belongs to the class of piperidine derivatives Piperidine is a six-membered heterocyclic compound containing one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 1-piperidin-3-ylpyrazole-3-carboxylate typically involves multi-step organic reactions. One common method includes the reaction of piperidine with ethyl pyrazole-3-carboxylate under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are mixed and heated to the desired temperature. The reaction mixture is then purified using techniques such as distillation, crystallization, or chromatography to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

Ethyl 1-piperidin-3-ylpyrazole-3-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted pyrazole derivatives.

Scientific Research Applications

Ethyl 1-piperidin-3-ylpyrazole-3-carboxylate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of Ethyl 1-piperidin-3-ylpyrazole-3-carboxylate involves its interaction with specific molecular targets in biological systems. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Ethyl 1-piperidin-3-ylpyrazole-3-carboxylate can be compared with other piperidine derivatives such as:

Piperidine-3-carboxylic acid: Similar structure but lacks the pyrazole ring.

Ethyl 1-piperidin-3-ylpyrazole-4-carboxylate: Similar structure but with a different substitution pattern on the pyrazole ring.

The uniqueness of this compound lies in its specific substitution pattern, which can influence its chemical reactivity and biological activity.